N-[(3,5-dimethylisoxazol-4-yl)methyl]-N,1,3-trimethyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine

• IUPAC Name: N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-N,1,3-trimethylpyrazolo[3,4-d][1,3]thiazol-5-amine
• InChI: InChI=1S/C13H17N5OS/c1-7-10(9(3)19-16-7)6-17(4)13-14-12-11(20-13)8(2)15-18(12)5/h6H2,1-5H3
• InChI Key: WYMCTNQGGWCJQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN(C)C2=NC3=C(S2)C(=NN3C)C
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves condensation reactions between appropriate precursors under controlled conditions. For instance, N-[(9-ethyl-9H-carbazol-3-yl)methylene]-3,4-dimethylisoxazol-5-amine was synthesized by reacting 9-ethyl-9H-carbazole-3-carbaldehyde with 5-amino-3,4-dimethylisoxazole in the presence of acetic acid in ethanol, showcasing a method that might be adapted for synthesizing the compound of interest (عبدالله محمد عسيري et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds within this class is often confirmed using a variety of spectroscopic techniques, including IR, 1H-NMR, 13C-NMR, and mass spectrometry. These methods provide detailed information on the molecular framework and the nature of the substituents attached to the core structure.

Chemical Reactions and Properties

Compounds such as the one may undergo various chemical reactions, including nucleophilic substitution and cyclization, depending on the functional groups present. For example, the reaction of 1H-pyrazol-5-amines with Appel salt leads to products like N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-1H-pyrazol-5-amines, demonstrating the reactivity of pyrazole derivatives under certain conditions (Maria Koyioni et al., 2014).